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Compound of Interest

Compound Name: Lumogallion

Cat. No.: B1664157 Get Quote

Introduction

Aluminum, a ubiquitous element, is monitored in various matrices, including biological fluids,

parenteral solutions, and environmental samples, due to its potential toxicity. This document

outlines a sensitive and reliable High-Performance Liquid Chromatography (HPLC) method for

the quantification of aluminum. The method is based on the pre-column formation of a highly

fluorescent complex between aluminum and Lumogallion (4-chloro-3-(2,4-

dihydroxyphenylazo)-2-hydroxybenzene-1-sulfonic acid). The resulting complex is then

separated by reversed-phase HPLC and detected by fluorescence, offering high selectivity and

sensitivity. This approach has been successfully applied to the determination of aluminum in

human serum, urine, and parenteral solutions.[1][2][3][4]

Quantitative Data Summary
The following table summarizes the quantitative performance of the HPLC-Lumogallion
method as reported in various studies.
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Parameter Serum[3]
Aqueous
Solution

Urine
Parenteral
Solutions

Limit of Detection

(LOD)
0.05 µg/L 0.05 - 0.1 µg/L

0.45 pg (on-

column)
0.1 µg/L

Limit of

Quantification

(LOQ)

2.2 µg/L Not Reported Not Reported Not Reported

Linear Range Not Reported 1 - 200 µg/L Not Reported Not Reported

Recovery > 90% > 90% Not Reported > 90%

Relative

Standard

Deviation (RSD)

Not Reported < 1% at 50 µg/L Not Reported Not Reported

Experimental Protocols
This section provides detailed methodologies for sample preparation and HPLC analysis.

I. Reagents and Materials
Aluminum standard solutions

Lumogallion reagent

Perchloric acid (0.83 mol/L)

Sodium hydroxide (2 mol/L)

Methanol

Potassium hydrogen phthalate (0.2 mol/L and 0.02 M)

Acetonitrile (HPLC grade)

Distilled deionized water
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LiChrosorb RP-18 column or equivalent C18 column

II. Sample Preparation
A. Serum Samples

To deproteinize, mix serum samples with 0.83 mol/L perchloric acid.

Centrifuge the mixture.

Collect the supernatant and mix it with the Lumogallion reagent.

Allow the complex to form for 1 hour at pH 5 ± 0.5.

B. Urine Samples

Pretreat urine samples with 2 mol/L sodium hydroxide and methanol.

Incubate at -20°C for 1 hour.

Centrifuge the mixture and discard the supernatant.

Resuspend the precipitate in perchloric acid.

Add the Lumogallion reagent and allow the complex to form for 1 hour at pH 5 ± 0.5.

C. Parenteral Solutions and Injections

Dilute the samples as needed with distilled deionized water.

Add the Lumogallion reagent.

Adjust the pH to 5 ± 0.5 and allow 1 hour for complex formation.

III. HPLC Analysis
A. Chromatographic Conditions from Clinical Chemistry Study
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Mobile Phase: A mixture of 100 mL of 0.2 mol/L potassium hydrogen phthalate, 220 mL of

acetonitrile, and distilled deionized water to make up 1 liter.

Flow Rate: 1 mL/min

Injection Volume: 5 µL

Column: A suitable reversed-phase column.

Detection: Fluorescence detector with excitation at 500 nm and emission at 575 nm.

Elution Time: The major aluminum-lumogallion complex elutes at approximately 3.5

minutes.

B. Chromatographic Conditions from Journal of Chromatography B: Biomedical Applications

Study

Mobile Phase: 30% acetonitrile, 70% 0.02 M potassium hydrogen phthalate, and 10 µM

Lumogallion.

Column: LiChrosorb RP-18

Detection: Fluorescence detector with excitation at 505 nm and emission at 574 nm.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key processes involved in the HPLC quantification of

aluminum using Lumogallion.
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Caption: Experimental workflow for HPLC quantification of aluminum.
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Caption: Logical relationship of the analytical method.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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